Cas no 73551-84-5 (2-(2,3-Dihydro-1H-indol-1-yl)-5-(trifluoromethyl)-phenylamine)

• Product Name: 2-(2,3-Dihydro-1H-indol-1-yl)-5-(trifluoromethyl)-phenylamine
• CAS No: 73551-84-5
• MF: C₁₅H₁₃F₃N₂
• MW: 278.272333860397
• MDL: MFCD08699427
• CID: 1765664
• PubChem ID: 12519122
• Update Time: 2025-05-19

2-(2,3-Dihydro-1H-indol-1-yl)-5-(trifluoromethyl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(2,3-dihydro-1H-indol-1-yl)-5-(trifluoromethyl)-
• 73551-84-5
• SB64408
• 2-(Indolin-1-yl)-5-(trifluoromethyl)aniline
• AKOS000318619
• 1-[2-amino-4-(trifluoromethyl)phenyl]indoline
• 2-(2,3-dihydroindol-1-yl)-5-(trifluoromethyl)aniline
• 2-(2,3-DIHYDRO-1H-INDOL-1-YL)-5-(TRIFLUOROMETHYL)-PHENYLAMINE
• 1-(2-amino-4-trifluoromethylphenyl)indoline
• SCHEMBL3485924
• 2-(2,3-Dihydro-1H-indol-1-yl)-5-(trifluoromethyl)-phenylamine

• MDL： MFCD08699427
• Inchi： 1S/C15H13F3N2/c16-15(17,18)11-5-6-14(12(19)9-11)20-8-7-10-3-1-2-4-13(10)20/h1-6,9H,7-8,19H2
• InChI Key： OZMPKNJOSOOJBN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)N1C2C=CC=CC=2CC1)(F)F

Computed Properties

• Exact Mass: 278.10308291g/mol
• Monoisotopic Mass: 278.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(2,3-Dihydro-1H-indol-1-yl)-5-(trifluoromethyl)-phenylamine

Professional Introduction to 2-(2,3-Dihydro-1H-indol-1-yl)-5-(trifluoromethyl)-phenylamine (CAS No. 73551-84-5)

2-(2,3-Dihydro-1H-indol-1-yl)-5-(trifluoromethyl)-phenylamine, with the CAS number 73551-84-5, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a 2,3-dihydro-1H-indole moiety and a trifluoromethyl group on the phenyl ring imparts distinct chemical and pharmacological properties, making it a promising candidate for further exploration.

The 2,3-dihydro-1H-indole scaffold is well-known for its role in various bioactive molecules, particularly in the realm of central nervous system (CNS) drugs. This structural motif is often associated with serotonin receptor antagonism, which has been exploited in the development of treatments for conditions such as depression and anxiety. The indole ring system's ability to interact with biological targets makes it a valuable component in medicinal chemistry.

The introduction of a trifluoromethyl group into the phenyl ring enhances the lipophilicity and metabolic stability of the molecule. This modification is particularly useful in drug design as it can improve oral bioavailability and resistance to enzymatic degradation. The trifluoromethyl group also tends to increase binding affinity to certain biological targets, which can be leveraged to develop more potent and selective drugs.

In recent years, there has been growing interest in exploring the pharmacological potential of indole derivatives. Studies have shown that compounds containing the 2,3-dihydro-1H-indole moiety can exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The combination of these features with the lipophilic influence of the trifluoromethyl group makes 2-(2,3-Dihydro-1H-indol-1-yl)-5-(trifluoromethyl)-phenylamine a compound of great interest for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex indole core. The trifluoromethylation step is particularly critical and often requires specialized reagents and conditions to achieve high selectivity and efficiency.

Evaluation of the pharmacological properties of 2-(2,3-Dihydro-1H-indol-1-yl)-5-(trifluoromethyl)-phenylamine has revealed promising results in preclinical studies. Initial assays have indicated potential activity against various neurological disorders, including Parkinson's disease and Alzheimer's disease. The molecule's ability to modulate serotonin receptors suggests that it may have therapeutic benefits in these conditions. Further research is ongoing to elucidate its exact mechanism of action and optimize its pharmacokinetic profile.

The structural features of this compound also make it an attractive scaffold for structure-based drug design. Computational modeling techniques have been utilized to understand how the molecule interacts with biological targets at the atomic level. These insights are crucial for designing analogs with improved potency and reduced side effects. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify novel drug candidates more efficiently.

In conclusion, 2-(2,3-Dihydro-1H-indol-1-yl)-5-(trifluoromethyl)-phenylamine (CAS No. 73551-84-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and demonstrated biological activity position it as a valuable asset in the quest for new therapeutic agents. Continued research into this compound holds promise for developing innovative treatments for a variety of diseases, particularly those affecting the central nervous system.